5-Butyryl-2-indolinone

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 5-butanoyl-1,3-dihydroindol-2-one
• InChI: InChI=1S/C12H13NO2/c1-2-3-11(14)8-4-5-10-9(6-8)7-12(15)13-10/h4-6H,2-3,7H2,1H3,(H,13,15)
• InChI Key: FIYRYZIFOKMBOE-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CC2=C(C=C1)NC(=O)C2

Description

5-Butyryl-2-indolinone is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Butyryl-2-indolinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Butyryl-2-indolinone including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To 15 g of aluminum chloride suspended in 30 ml of 1,2-dichloroethane in an ice bath was added 7.5 g of 2-oxindole and then 12 g of butyryl chloride. The resulting suspension was stirred at 50° C. overnight. The mixture was poured into ice water and extracted 3 times with ethyl acetate. The combined ethyl acetate layers were washed with brine, dried over sodium sulfate, and concentrated to dryness to give a brown solid. The solid was chromatographed on silica gel (50% ethyl acetate in hexane) to give 4.3 g (38%) of 5-butanoyl-2-oxindole as a yellow solid.

Synthesis routes and methods II

Procedure details

Prepared from 2-indolinone and butyric acid chloride (butyrylchloride)

Synthesis routes and methods III

Procedure details